Cas no 30356-58-2 (1,3,5-Triazin-2-amine,N-(3-bromophenyl)-4,6-bis(trichloromethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,N-(3-bromophenyl)-4,6-bis(trichloromethyl)-
• CAS No: 30356-58-2
• MF: C₁₁H₅BrCl₆N₄
• MW: 485.806195020676
• CID: 316165
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,N-(3-bromophenyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,N-(3-bromophenyl)-4,6-bis(trichloromethyl)-
• 1,3,5-Triazin-2-amine, N-(3-bromophenyl)-4,6-bis(trichloromethyl)-

• Inchi： 1S/C11H5BrCl6N4/c12-5-2-1-3-6(4-5)19-9-21-7(10(13,14)15)20-8(22-9)11(16,17)18/h1-4H,(H,19,20,21,22)
• InChI Key： MNRMQVMYAKDXMD-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(C(Cl)(Cl)Cl)N=C1NC1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 481.78325
• Monoisotopic Mass: 481.782875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.912
• Boiling Point: 481.3°Cat760mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.677
• PSA: 50.7
• pka: 0.03±0.10(Predicted)